Sethoxydim 5-OH-MS02 Sethoxydim 5-OH-MS02
Brand Name: Vulcanchem
CAS No.: 106613-06-3
VCID: VC20774119
InChI: InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,19,21H,5-11H2,1-4H3/b18-13+
SMILES: CCCC(=NOCC)C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O
Molecular Formula: C17H29NO6S
Molecular Weight: 375.5 g/mol

Sethoxydim 5-OH-MS02

CAS No.: 106613-06-3

Cat. No.: VC20774119

Molecular Formula: C17H29NO6S

Molecular Weight: 375.5 g/mol

* For research use only. Not for human or veterinary use.

Sethoxydim 5-OH-MS02 - 106613-06-3

Specification

CAS No. 106613-06-3
Molecular Formula C17H29NO6S
Molecular Weight 375.5 g/mol
IUPAC Name 2-[(E)-N-ethoxy-C-propylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3,5-dihydroxycyclohex-2-en-1-one
Standard InChI InChI=1S/C17H29NO6S/c1-5-8-13(18-24-6-2)16-14(19)10-17(21,11-15(16)20)9-12(4)25(22,23)7-3/h12,19,21H,5-11H2,1-4H3/b18-13+
Standard InChI Key QGONQIDZEBSHBA-UHFFFAOYSA-N
Isomeric SMILES CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC
SMILES CCCC(=NOCC)C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O
Canonical SMILES CCCC(=C1C(=O)CC(CC1=O)(CC(C)S(=O)(=O)CC)O)NOCC

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